Cas no 20890-16-8 (2-Propen-1-one, 1-phenyl-3-(4-pyridinyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-phenyl-3-(4-pyridinyl)-, (2E)-
• CAS No: 20890-16-8
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1396648
• PubChem ID: 5357476
• Update Time: 2025-04-20

2-Propen-1-one, 1-phenyl-3-(4-pyridinyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-phenyl-3-(4-pyridinyl)-, (2E)-
• NSC643143
• (e)-4-azachalcone
• (2E)-1-Phenyl-3-(4-pyridinyl)-2-propen-1-one
• 2-Propen-1-one, 1-phenyl-3-(4-pyridinyl)-
• 20890-16-8
• 4-Azachalcone
• Acrylophenone, 3-(4-pyridyl)-
• NSC-78359
• NSC 78359
• AKOS000282620
• NSC78359
• NSC-643143
• MSXXXMPYLQXAKL-VOTSOKGWSA-N
• (2E)-1-Phenyl-3-(4-pyridinyl)-2-propen-1-one #
• 1-Phenyl-3-(4-pyridyl)-2-propen-1-one
• 1-Phenyl-3-(4-pyridinyl)-2-propen-1-one
• Phpypr
• (E)-1-phenyl-3-pyridin-4-ylprop-2-en-1-one
• SCHEMBL363680
• CHEMBL136427
• (E)-1-phenyl-3-(4-pyridyl)prop-2-en-1-one
• 1-Phenyl-3-(4'-pyridyl)-propenone
• 16208-85-8

• Inchi： 1S/C14H11NO/c16-14(13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-11H/b7-6+
• InChI Key： MSXXXMPYLQXAKL-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=CN=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96